Cas no 74999-22-7 (1h-tetrazol-5-amine, 1-(2-propenyl)-)

• Product Name: 1h-tetrazol-5-amine, 1-(2-propenyl)-
• CAS No: 74999-22-7
• MF: C₄H₇N₅
• MW: 125.131879091263
• CID: 862265
• PubChem ID: 284756
• Update Time: 2025-04-19

1h-tetrazol-5-amine, 1-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1h-tetrazol-5-amine, 1-(2-propenyl)-
• 1-allyl-1H-quinazoline-2,4-dione
• 1-allyl-1H-tetrazol-5-ylamine
• 2,4(1H,3H)-Quinazolinedione, 1-(2-propenyl)-
• CTK1E1035
• 1-prop-2-enyltetrazol-5-amine
• AKOS000284976
• BB 0219008
• NSC141012
• DTXSID80996492
• NSC-141012
• 1-(Prop-2-en-1-yl)-1,2-dihydro-5H-tetrazol-5-imine
• 74999-22-7
• 1-(Prop-2-en-1-yl)-1H-1,2,3,4-tetrazol-5-amine
• 1-allyl-1h-tetrazol-5-amine
• SCHEMBL3244004

• Inchi： 1S/C4H7N5/c1-2-3-9-4(5)6-7-8-9/h2H,1,3H2,(H2,5,6,8)
• InChI Key： QAFJSEAKSAQSPY-UHFFFAOYSA-N
• SMILES： N1(C(N)=NN=N1)CC=C

Computed Properties

• Exact Mass: 125.07031
• Monoisotopic Mass: 125.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.62
• LogP: 0.02250